Cas no 4722-68-3 (1,4-Dioxaspiro[4.5]decane,2-methyl-)

• Product Name: 1,4-Dioxaspiro[4.5]decane,2-methyl-
• CAS No: 4722-68-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 330703
• PubChem ID: 20845
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.5]decane,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane,2-methyl-
• 3-methyl-1,4-dioxaspiro[4.5]decane
• 1,4-DIOXASPIRO(4.5)DECANE, 2-METHYL-
• 2-Methyl-1,4-dioxaspiro(4.5)decane
• 2-Methyl-1,4-dioxa-spiro[4.5]decan
• 2-methyl-1,4-dioxa-spiro[4.5]decane
• 2-Methyl-1,4-dioxaspiro[4.5]decane
• 4-methyl-2,2-pentamethylene-1,3-dioxolane
• AI3-16359
• BRN 0106031
• cyclohexanone propylene acetal
• Cyclohexanone, cyclic propylene acetal
• EINECS 225-213-8
• SBB060949
• AKOS006344257
• NSC8213
• NSC-8213
• WLN: T5OXOTJ D1 B-& AL6XTJ
• 1,4-Dioxaspiro[4.5]decane, 2-methyl-
• NSC 8213
• LKGNKCNAPNUZCM-UHFFFAOYSA-N
• NS00045044
• 4-Methyl-2,2-pentamethylenen-1,3-dioxolane
• 4722-68-3
• SCHEMBL3305308
• DTXSID60884106
• Cyclohexanone-1,3-butanediol ketal

• Inchi： 1S/C9H16O2/c1-8-7-10-9(11-8)5-3-2-4-6-9/h8H,2-7H2,1H3
• InChI Key： LKGNKCNAPNUZCM-UHFFFAOYSA-N
• SMILES： O1C(C)COC21CCCCC2

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 1.9

Experimental Properties

• Density: 0.9188 (rough estimate)
• Boiling Point: 220.47°C (rough estimate)
• Flash Point: 64.6°C
• Refractive Index: 1.4350 (estimate)
• PSA: 18.46
• LogP: 2.08210